2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzenethiol
Overview
Description
The compound of interest, 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzenethiol, is a fluorinated aromatic compound that is part of a broader class of polyfluorinated benzenes. These compounds are characterized by the presence of multiple fluorine atoms attached to the benzene ring, which significantly alters their chemical and physical properties compared to their non-fluorinated counterparts.
Synthesis Analysis
The synthesis of related fluorinated aromatic compounds often involves nucleophilic aromatic substitution reactions, as seen in the synthesis of 1,4-bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene, where lithium dimesitylphosphide reacts with hexafluorobenzene . Another example includes the synthesis of 2,3,5,6-tetrafluoro-4-trifluoromethylphenol, which involves the thermal decomposition of a t-butoxy precursor . These methods highlight the reactivity of polyfluorinated benzenes and their derivatives in the presence of various nucleophiles.
Molecular Structure Analysis
The molecular structure of fluorinated benzene derivatives has been extensively studied. For instance, the molecular structure of gaseous 1,2,4,5-tetrafluorobenzene was determined by electron diffraction and ab initio calculations, revealing slight deviations from D6h symmetry and providing detailed bond lengths and angles . X-ray crystallography has been used to confirm the structures of various fluorinated compounds, such as 1,3,5-tris(chloromercurio)benzene and 5,6,7,8-tetrafluoro-1,3,2,4-benzodithiadiazine , demonstrating the impact of fluorination on molecular geometry.
Chemical Reactions Analysis
Polyfluorinated benzenes undergo a range of chemical reactions, often involving the substitution of fluorine atoms or the addition of functional groups. For example, 1,2,3,5-tetrakis(trifluoromethyl)benzene reacts with organolithium compounds to yield de-aromatized products . Similarly, 2,3,5,6-tetra(vinylthio)difluorobenzene can react with various difunctional nucleophiles, leading to the substitution of fluorine atoms . These reactions are indicative of the reactivity of fluorinated aromatic compounds and their potential for further functionalization.
Physical and Chemical Properties Analysis
The physical and chemical properties of fluorinated benzenes are influenced by the strong electronegativity of fluorine. The presence of multiple fluorine atoms can lead to increased stability, as seen in the thermodynamically stable 5,6,7,8-tetrafluoro-1,3,2,4-benzodithiadiazine . The electron-withdrawing effect of fluorine also affects the redox properties of these compounds, as observed in the electrochemical measurements of bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene derivatives . The spectral properties, such as 19F NMR, are also distinctive for these compounds, providing insights into their electronic environments .
Scientific Research Applications
Synthesis of New Chemical Compounds
- Researchers have utilized 2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzenethiol in the synthesis of various new chemical compounds. For instance, the synthesis of 2-amino-5-chloro-3-(trifluoromethyl)benzenethiol was achieved through a series of reactions starting with 4-chloro-2-(trifluoromethyl)aniline. This compound was used to produce 4H-1,4-benzothiazines and their sulfones through condensation and oxidative cyclization (Thomas, Gupta, & Gupta, 2003).
Electronic and Optical Properties
- The chemical has been used in studies exploring the electronic and optical properties of certain compounds. For example, a charge-transfer complex between benzo[1,2-c:3,4-c':5,6-c"]trithiophene and a derivative of this compound showed unique electronic properties, making it relevant for semiconductor research (Sugano et al., 1988).
Application in Organic Electronics
- Derivatives of this compound have been investigated for potential application in organic electronics. Studies on benzo[1,2-b:3,4-b':5,6-b'']trithiophene oligomers, which are related to this compound, have shown promising results for use as organic semiconductors (Kashiki et al., 2011).
In Coordination Chemistry
- In coordination chemistry, fluorine-containing ligands like 2,3,5,6-tetrafluoro-1,4-bis(imidazol-1-yl-methyl)benzene, a compound closely related to this compound, have been used to form various structures with metals such as Ag, Co, and Cd. These structures range from 3D channel polymers to 2D sheet polymers (Gao, Twamley, & Shreeve, 2006).
Safety and Hazards
“2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzenethiol” is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . It can cause skin irritation (H315), serious eye irritation (H319), and may be harmful if swallowed (H301) . It is also classified as a flammable liquid and vapor (H226) . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and not eating, drinking or smoking when using this product (P270) .
properties
IUPAC Name |
2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzenethiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7HF7S/c8-2-1(7(12,13)14)3(9)5(11)6(15)4(2)10/h15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXMOMKVOHOSVJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)S)F)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7HF7S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20347262 | |
Record name | 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20347262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
651-84-3 | |
Record name | 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20347262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzenethiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.